Cas no 2229646-14-2 (4-(4-fluoro-2-methoxyphenyl)but-3-en-2-amine)

• Product Name: 4-(4-fluoro-2-methoxyphenyl)but-3-en-2-amine
• CAS No: 2229646-14-2
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6338365
• PubChem ID: 165615413
• Update Time: 2025-05-19

4-(4-fluoro-2-methoxyphenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluoro-2-methoxyphenyl)but-3-en-2-amine
• EN300-1800902
• 2229646-14-2

• Inchi： 1S/C11H14FNO/c1-8(13)3-4-9-5-6-10(12)7-11(9)14-2/h3-8H,13H2,1-2H3/b4-3+
• InChI Key： ACLPXWXKSKMPIG-ONEGZZNKSA-N
• SMILES： FC1C=CC(=C(C=1)OC)/C=C/C(C)N

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(4-fluoro-2-methoxyphenyl)but-3-en-2-amine

Chemical Profile of 4-(4-fluoro-2-methoxyphenyl)but-3-en-2-amine (CAS No: 2229646-14-2)

4-(4-fluoro-2-methoxyphenyl)but-3-en-2-amine, identified by its Chemical Abstracts Service (CAS) number 2229646-14-2, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a conjugated system with a fluoro and methoxy substituent on a phenyl ring, connected to a butenamine backbone, exhibits unique structural and electronic properties that make it a promising candidate for further exploration in drug discovery.

The structural motif of 4-(4-fluoro-2-methoxyphenyl)but-3-en-2-amine is particularly noteworthy due to its potential biological activity. The presence of a fluoro group at the para position relative to the methoxy group introduces both lipophilicity and electronic modulation, which are critical factors in the design of bioactive molecules. Additionally, the butenamine moiety provides a versatile scaffold for further functionalization, enabling the synthesis of derivatives with tailored pharmacological profiles.

In recent years, there has been significant interest in developing small-molecule inhibitors targeting enzymes involved in inflammatory and metabolic pathways. The compound 4-(4-fluoro-2-methoxyphenyl)but-3-en-2-amine has been investigated as a potential lead for modulating enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which play key roles in the pathogenesis of various diseases. Preliminary computational studies suggest that the molecule may interact with these enzymes through its aromatic ring system and amine functionality, potentially leading to inhibitory effects.

One of the most compelling aspects of 4-(4-fluoro-2-methoxyphenyl)but-3-en-2-amine is its potential for further derivatization. Researchers have explored various synthetic strategies to modify the butenamine backbone and the phenyl ring, aiming to enhance binding affinity and selectivity. For instance, introduction of additional heterocycles or alkylation at specific positions has been shown to improve solubility and metabolic stability, making it more suitable for in vivo applications.

The role of fluorine in medicinal chemistry cannot be overstated. The fluorine atom at the 4-position of the phenyl ring in 4-(4-fluoro-2-methoxyphenyl)but-3-en-2-amine contributes to its metabolic stability by resisting degradation pathways that often affect hydroxyl-containing compounds. This property is particularly valuable in drug development, where maintaining bioavailability over time is crucial. Furthermore, fluorine can influence electronic properties, enhancing interactions with biological targets.

Recent advances in high-throughput screening (HTS) have enabled researchers to rapidly assess the biological activity of compounds like 4-(4-fluoro-2-methoxyphenyl)but-3-en-2-amine across multiple targets. These screens have identified novel interactions that may not have been predicted from traditional pharmacophore modeling alone. For example, studies have hinted at potential activity against kinases and other enzyme families relevant to cancer biology, suggesting broader therapeutic applications.

The synthesis of 4-(4-fluoro-2-methoxyphenyl)but-3-en-2-amine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include Suzuki-Miyaura cross-coupling reactions to establish the phenyl ring connectivity, followed by selective functionalization to introduce the fluoro and methoxy groups. The final step typically involves a reduction reaction on an aldehyde or ketone precursor to yield the desired amine product.

In conclusion, 4-(4-fluoro-2-methoxyphenyl)but-3-en-2-amine (CAS No: 2229646-14-2) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it a valuable scaffold for further development. As our understanding of enzyme mechanisms and drug design principles continues to evolve, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.